Cas no 1612172-53-8 (6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine)
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine
- 6-bromo-2-methyl-1-propan-2-ylimidazo[4,5-c]pyridine
- W18074
- 6-bromo-2-methyl-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine
- 1H-Imidazo[4,5-c]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)-
-
- MDL: MFCD31580205
- Inchi: 1S/C10H12BrN3/c1-6(2)14-7(3)13-8-5-12-10(11)4-9(8)14/h4-6H,1-3H3
- InChI Key: PSXCLSJZWMAUFE-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=N1)N=C(C)N2C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- XLogP3: 2.5
- Topological Polar Surface Area: 30.7
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB544177-250 mg |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 250MG |
€621.20 | 2023-07-11 | ||
| eNovation Chemicals LLC | D773325-250mg |
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine |
1612172-53-8 | 95% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D773325-1g |
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine |
1612172-53-8 | 95% | 1g |
$225 | 2024-06-06 | |
| abcr | AB544177-100mg |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 100mg |
€343.40 | 2025-02-15 | ||
| abcr | AB544177-250mg |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 250mg |
€630.40 | 2025-02-15 | ||
| abcr | AB544177-1g |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 1g |
€1492.50 | 2025-02-15 | ||
| abcr | AB544177-100 mg |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 100MG |
€338.70 | 2023-07-11 | ||
| abcr | AB544177-1 g |
6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine; . |
1612172-53-8 | 1g |
€1,469.30 | 2023-07-11 | ||
| Aaron | AR019FQB-100mg |
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine |
1612172-53-8 | 95% | 100mg |
$61.00 | 2023-12-15 | |
| Aaron | AR019FQB-250mg |
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine |
1612172-53-8 | 95% | 250mg |
$105.00 | 2023-12-15 |
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine
Professional Introduction to 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine (CAS No. 1612172-53-8)
6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine, with the CAS number 1612172-53-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The compound belongs to the imidazopyridine class, which is known for its diverse biological activities and utility in medicinal chemistry.
The structural framework of 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine consists of an imidazo[4,5-c]pyridine core, which is a fused bicyclic system containing nitrogen atoms at the 1 and 4 positions. This core structure is further modified by the presence of a bromine atom at the 6-position, an isopropyl group at the 1-position, and a methyl group at the 2-position. These substituents contribute to the compound's unique chemical properties and biological interactions.
In recent years, there has been a growing interest in imidazopyridine derivatives due to their potential as pharmacological agents. The bromine substituent in particular enhances the reactivity of the molecule, making it a valuable intermediate in synthetic chemistry. Researchers have leveraged this reactivity to develop novel compounds with therapeutic potential. For instance, studies have shown that imidazopyridines can interact with various biological targets, including enzymes and receptors involved in metabolic pathways.
One of the most promising applications of 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine is in the development of anticancer agents. The imidazopyridine scaffold has been identified as a key structural motif in several FDA-approved drugs, demonstrating its efficacy in targeting cancer cells. The brominated derivatives of this class have shown particularly promising results in preclinical studies, where they exhibit inhibitory effects on key enzymes involved in tumor growth and progression.
The synthesis of 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 6-position is typically achieved through halogenation reactions, which can be performed using various halogenating agents. The subsequent functionalization with an isopropyl group at the 1-position and a methyl group at the 2-position further refines the compound's structure. These synthetic strategies highlight the compound's versatility as a building block for more complex pharmaceutical molecules.
The biological activity of 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine has been extensively studied in recent research. One notable finding is its interaction with kinases, which are enzymes that play a crucial role in cell signaling pathways. In vitro studies have demonstrated that this compound can inhibit specific kinases involved in cancer cell proliferation. This inhibitory effect is attributed to its ability to bind to the active site of these enzymes, thereby disrupting their function.
In addition to its anticancer potential, 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine has shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties, where it exhibits activity against certain bacterial strains. This dual functionality makes it an attractive candidate for developing combination therapies that target both cancer and infections simultaneously.
The development of novel pharmaceuticals often relies on computational modeling and high-throughput screening techniques to identify promising candidates. In this context, 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine has been subjected to virtual screening using molecular docking algorithms. These studies have provided insights into its binding interactions with biological targets, helping researchers optimize its structure for improved efficacy and selectivity.
The future prospects of 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine are vast and exciting. Ongoing research aims to explore its potential as a lead compound for drug development through further structural modifications and functionalization. Additionally, studies are being conducted to understand its mechanism of action at a molecular level, which will be crucial for designing more effective therapeutic strategies.
In conclusion, 6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine (CAS No. 1612172-53-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis and its demonstrated biological activities make it a valuable asset in the quest for novel treatments for cancer and other diseases. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in future medical innovations.
1612172-53-8 (6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)